Pyrazine-2,5-diamine
Overview
Description
Pyrazine-2,5-diamine, also known as 2,5-Pyrazinediamine, is a chemical compound with the molecular formula C4H6N4 and a molecular weight of 110.12 . It is a solid substance .
Synthesis Analysis
Pyrazine compounds, including Pyrazine-2,5-diamine, can be synthesized by the reaction of diamines with diols in a vapor phase reaction in the presence of granular alumina . Other methods include the condensation reaction of diamines and epoxides using a copper-chromium catalyst .Molecular Structure Analysis
The linear formula of Pyrazine-2,5-diamine is C4H6N4 .Physical And Chemical Properties Analysis
Pyrazine-2,5-diamine is a solid substance . It should be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Pharmaceutical Applications
Pyrazine-2,5-diamine derivatives are utilized in the pharmaceutical industry for their therapeutic properties. They exhibit a range of pharmacological activities including antimicrobial, anticancer, and anti-inflammatory effects. For instance, they are involved in the synthesis of drugs like pyrazinamide, an antitubercular agent .
Material Science
In the field of materials science, Pyrazine-2,5-diamine compounds serve as building blocks for creating advanced functionalized materials. These materials find applications in various domains including drug discovery and polymer development .
Corrosion Inhibition
Pyrazine derivatives are explored as potential corrosion inhibitors for industrial metals and alloys. Their ability to coordinate with metal ions makes them suitable for protecting metals from corrosion, which is crucial in maintaining the integrity of industrial machinery and infrastructure .
Chemical Synthesis
Pyrazine-2,5-diamine is used in chemical synthesis processes. It is a key intermediate in the production of various complex molecules and heterocyclic compounds that have applications across different chemical sectors .
Analytical Chemistry
In analytical chemistry, pyrazine derivatives are employed as sensitive and selective detectors for certain metal ions. This is particularly useful in environmental monitoring and quality control processes where detection of contaminants like mercury ions is required .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
pyrazine-2,5-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4/c5-3-1-7-4(6)2-8-3/h1-2H,(H2,6,7)(H2,5,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AZSMRYOBGTVCKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=CC(=N1)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30376861 |
Source
|
| Record name | Pyrazine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrazine-2,5-diamine | |
CAS RN |
768386-37-4 |
Source
|
| Record name | Pyrazine-2,5-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30376861 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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